Cas no 848666-52-4 (2-(cyclobutylmethoxy)acetic acid)

• Product Name: 2-(cyclobutylmethoxy)acetic acid
• CAS No: 848666-52-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1831829
• PubChem ID: 55300759
• Update Time: 2025-10-05

2-(cyclobutylmethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (cyclobutylmethoxy)-
• 2-(cyclobutylmethoxy)acetic acid
• cyclobutylmethoxyacetic acid
• 2-(cyclobutylmethoxy)aceticacid
• AKOS006381336
• 2-(cyclobutylmethoxy)-acetic acid
• SCHEMBL6345787
• EN300-1627985
• 2-(cyclobutylmethoxy)-aceticacid
• 848666-52-4
• XQRSXUWQCXPSJS-UHFFFAOYSA-N

• Inchi： 1S/C7H12O3/c8-7(9)5-10-4-6-2-1-3-6/h6H,1-5H2,(H,8,9)
• InChI Key： XQRSXUWQCXPSJS-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1CCC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(cyclobutylmethoxy)acetic acid

Recent Advances in the Study of 2-(Cyclobutylmethoxy)acetic Acid (CAS: 848666-52-4) and Its Applications in Chemical Biology and Medicine

2-(Cyclobutylmethoxy)acetic acid (CAS: 848666-52-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclobutylmethoxy and acetic acid functional groups, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its role as a building block in drug design, its potential as a modulator of biological pathways, and its utility in the synthesis of novel therapeutic agents.

One of the key areas of research involving 2-(cyclobutylmethoxy)acetic acid is its application in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against specific enzyme targets involved in inflammatory diseases. The study highlighted the compound's ability to form stable interactions with the active sites of these enzymes, suggesting its potential as a scaffold for further drug optimization. The researchers employed molecular docking and kinetic assays to validate their findings, providing a robust foundation for future investigations.

In addition to its inhibitory properties, 2-(cyclobutylmethoxy)acetic acid has been investigated for its role in prodrug design. A recent preprint article on bioRxiv described the synthesis of prodrugs incorporating this compound, which demonstrated enhanced bioavailability and targeted delivery in preclinical models. The study utilized advanced analytical techniques, including LC-MS and NMR spectroscopy, to characterize the prodrugs and evaluate their stability under physiological conditions. These findings underscore the versatility of 2-(cyclobutylmethoxy)acetic acid in addressing challenges related to drug delivery and pharmacokinetics.

Another notable application of this compound lies in its use as a linker in bioconjugation chemistry. A 2024 publication in ACS Chemical Biology reported the successful incorporation of 2-(cyclobutylmethoxy)acetic acid into antibody-drug conjugates (ADCs), where it served as a stable spacer between the antibody and the cytotoxic payload. The study emphasized the compound's favorable hydrolysis kinetics and compatibility with click chemistry, making it a valuable tool for the development of next-generation ADCs. These advancements highlight the growing importance of 2-(cyclobutylmethoxy)acetic acid in the field of targeted cancer therapies.

Despite these promising developments, challenges remain in the optimization of 2-(cyclobutylmethoxy)acetic acid-based compounds for clinical use. Issues such as metabolic stability, selectivity, and scalability of synthesis require further investigation. Ongoing research aims to address these limitations through structural modifications and the exploration of novel synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-(cyclobutylmethoxy)acetic acid (CAS: 848666-52-4) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications span drug design, prodrug development, and bioconjugation, with recent studies showcasing its potential to address unmet medical needs. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.